Cas no 2097946-30-8 (1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine)

• Product Name: 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine
• CAS No: 2097946-30-8
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 5722349
• PubChem ID: 121199977
• Update Time: 2025-10-05

1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-fluoro-2-(3-methoxyphenyl)ethyl]piperazine
• starbld0010844
• 2097946-30-8
• F1907-2178
• 1-(2-fluoro-2-(3-methoxyphenyl)ethyl)piperazine
• AKOS026707554
• 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine

• Inchi： 1S/C13H19FN2O/c1-17-12-4-2-3-11(9-12)13(14)10-16-7-5-15-6-8-16/h2-4,9,13,15H,5-8,10H2,1H3
• InChI Key： DDJSIVLWPZEXLA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC)CN1CCNCC1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine

1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine: A Comprehensive Overview

The compound 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine, identified by the CAS number 2097946-30-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the piperazine family, a class of six-membered heterocyclic amines that have been extensively studied for their diverse applications. The structure of this compound is characterized by a piperazine ring attached to a substituted ethyl group, which introduces unique electronic and steric properties. The presence of fluorine and methoxy groups further enhances its reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the construction of complex molecular architectures with high efficiency and precision. The incorporation of fluorine atoms into organic compounds has been a focal point in drug discovery due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Piperazine derivatives are known for their ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The substitution pattern on the ethyl group in this compound introduces additional functionality, making it an attractive candidate for modulating receptor activity. Recent studies have demonstrated that analogs of this compound exhibit potent activity against certain pathological conditions, including neurodegenerative diseases and inflammatory disorders.

In addition to its pharmacological applications, 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine has shown promise in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored the use of piperazine derivatives as components in conjugated systems, where they contribute to enhanced charge transport properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted ethyl group. This is followed by coupling reactions to attach the piperazine ring. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling scalable production. Furthermore, the integration of green chemistry principles has led to the development of more environmentally friendly synthetic routes.

From an analytical standpoint, the characterization of 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound. Recent advancements in computational chemistry have also facilitated virtual screening and docking studies, which are essential for predicting its interactions with biological targets.

In conclusion, 1-(2-Fluoro-2-(3-methoxyphenyl)ethyl)piperazine represents a versatile molecule with multifaceted applications across various disciplines. Its unique structural features, combined with recent breakthroughs in synthetic and analytical chemistry, position it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.